N-[1-[(2-methoxyanilino)carbonyl]-2-(5-methyl-2-furyl)vinyl]benzamide

• Molecular Formula: C22H20N2O4
• Molecular Weight: 376.4 g/mol
• IUPAC Name: N-[(Z)-3-(2-methoxyanilino)-1-(5-methylfuran-2-yl)-3-oxoprop-1-en-2-yl]benzamide
• InChI: InChI=1S/C22H20N2O4/c1-15-12-13-17(28-15)14-19(24-21(25)16-8-4-3-5-9-16)22(26)23-18-10-6-7-11-20(18)27-2/h3-14H,1-2H3,(H,23,26)(H,24,25)/b19-14-
• InChI Key: CMHKVKLNIZYMPD-RGEXLXHISA-N
• Isomeric SMILES: CC1=CC=C(O1)/C=C(/C(=O)NC2=CC=CC=C2OC)\NC(=O)C3=CC=CC=C3
• SMILES: CC1=CC=C(O1)C=C(C(=O)NC2=CC=CC=C2OC)NC(=O)C3=CC=CC=C3

Description

N-[1-[(2-methoxyanilino)carbonyl]-2-(5-methyl-2-furyl)vinyl]benzamide, also known as MAFB, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in cancer research. MAFB is a small molecule inhibitor that targets the protein MDM2, which is a negative regulator of the tumor suppressor protein p53.

Mechanism of Action

N-[1-[(2-methoxyanilino)carbonyl]-2-(5-methyl-2-furyl)vinyl]benzamide inhibits the interaction between MDM2 and p53 by binding to the hydrophobic pocket of MDM2. This binding prevents MDM2 from ubiquitinating p53, which leads to the stabilization and activation of p53. Activated p53 induces the expression of genes involved in cell cycle arrest and apoptosis, leading to the inhibition of cancer cell growth.
Biochemical and Physiological Effects:
This compound has been shown to induce cell cycle arrest and apoptosis in cancer cells. In addition, this compound has been shown to increase the expression of p53 and its downstream targets, such as p21 and Bax. This compound has also been shown to inhibit the migration and invasion of cancer cells. However, the effects of this compound on normal cells and tissues are not well understood.

Advantages and Limitations for Lab Experiments

N-[1-[(2-methoxyanilino)carbonyl]-2-(5-methyl-2-furyl)vinyl]benzamide has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified. This compound has been shown to be effective in inhibiting the growth of various types of cancer cells, making it a promising candidate for cancer therapy. However, this compound has some limitations for lab experiments. Its effects on normal cells and tissues are not well understood, and its pharmacokinetics and toxicity need to be further investigated.

Future Directions

There are several future directions for the research on N-[1-[(2-methoxyanilino)carbonyl]-2-(5-methyl-2-furyl)vinyl]benzamide. First, the effects of this compound on normal cells and tissues need to be further investigated. Second, the pharmacokinetics and toxicity of this compound need to be evaluated in preclinical studies. Third, the combination of this compound with other cancer therapies, such as chemotherapy and radiation therapy, needs to be explored. Fourth, the development of more potent and selective MDM2 inhibitors is needed to improve the efficacy and safety of cancer therapy. Finally, the role of this compound in other diseases, such as neurodegenerative diseases and viral infections, needs to be investigated.

Synthesis Methods

The synthesis of N-[1-[(2-methoxyanilino)carbonyl]-2-(5-methyl-2-furyl)vinyl]benzamide involves a multi-step process that requires several chemical reactions. The starting materials for the synthesis are 2-methoxyaniline, 5-methyl-2-furanecarboxaldehyde, and 4-aminobenzoyl chloride. The first step of the synthesis involves the reaction of 2-methoxyaniline with 5-methyl-2-furanecarboxaldehyde to form the intermediate 2-(5-methyl-2-furyl)-N-(2-methoxyphenyl)acetamide. The intermediate is then reacted with 4-aminobenzoyl chloride to form the final product, this compound.

Scientific Research Applications

N-[1-[(2-methoxyanilino)carbonyl]-2-(5-methyl-2-furyl)vinyl]benzamide has been extensively studied for its potential applications in cancer research. The protein MDM2 is known to play a crucial role in regulating the activity of p53, which is a tumor suppressor protein. This compound inhibits the interaction between MDM2 and p53, leading to the activation of p53 and subsequent induction of cell cycle arrest and apoptosis in cancer cells. This compound has been shown to be effective in inhibiting the growth of various types of cancer cells, including leukemia, breast cancer, and lung cancer.